Cas no 41946-38-7 (Benzenamine, 4,4'-(phenylmethylene)bis[2-chloro-)

• Product Name: Benzenamine, 4,4'-(phenylmethylene)bis[2-chloro-
• CAS No: 41946-38-7
• MF: C₁₉H₁₆Cl₂N₂
• MW: 343.249742507935
• CID: 324306
• PubChem ID: 5342372
• Update Time: 2025-04-19

Benzenamine, 4,4'-(phenylmethylene)bis[2-chloro- Chemical and Physical Properties

Names and Identifiers

• 4-[(4-amino-3-chlorophenyl)-phenylmethyl]-2-chloroaniline
• 41946-38-7
• DTXSID40417072
• BIM-0029635.P001
• CBMicro_029621
• SCHEMBL5007905
• 3,3'-dichloro-4,4'-diaminotriphenylmethane
• Benzenamine, 4,4'-(phenylmethylene)bis[2-chloro-

• Inchi： 1S/C19H16Cl2N2/c20-15-10-13(6-8-17(15)22)19(12-4-2-1-3-5-12)14-7-9-18(23)16(21)11-14/h1-11,19H,22-23H2
• InChI Key： MPBGWBRAIWGDRB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC=CC=1)C1C=CC(=C(C=1)Cl)N)N

Computed Properties

• Exact Mass: 342.0690539g/mol
• Monoisotopic Mass: 342.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 52Ų